methyl 3-(1-benzofuran-2-amido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-(1-benzofuran-2-carbonylamino)-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C21H15NO4S/c1-25-21(24)19-15(12-18(27-19)13-7-3-2-4-8-13)22-20(23)17-11-14-9-5-6-10-16(14)26-17/h2-12H,1H3,(H,22,23)
• InChI Key: PJCXGZCFBPDNBZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H15NO4S
• Molecular Weight: 377.4 g/mol
• CAS No.: 923413-49-4

Description

Benzofuran is a heterocyclic compound that is a fusion of benzene and furan rings. It is a core structural unit of various biologically active natural medicines and synthetic chemical raw materials. The compound you mentioned seems to be a complex derivative of benzofuran, with additional functional groups such as carboxamido and carboxylate.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be quite complex, depending on the functional groups attached to the benzofuran core. The specific structure of “Methyl 3-(benzofuran-2-carboxamido)-5-phenylthiophene-2-carboxylate” would require more specific information.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions, depending on the functional groups present. For instance, benzofuran-2-carboxylic acid can undergo palladium-catalyzed cross-coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives depend on their specific structure. For instance, 3-Methylbenzofuran-2-carboxylic acid has a molecular weight of 176.17 and a melting point of 194-197 °C.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

Benzofuran compounds are known to interact with their targets in a variety of ways, often leading to changes in cellular function or structure . For example, some benzofuran compounds have been shown to inhibit the activity of certain enzymes, disrupt cellular signaling pathways, or interfere with the replication of viruses .

Biochemical Pathways

These could potentially include pathways involved in cell growth and proliferation, immune response, oxidative stress, and viral replication .

Result of Action

Based on the known biological activities of benzofuran compounds, it can be inferred that this compound may have potential anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely, depending on their specific structure and the context in which they are used.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. They are present in many biologically active natural products, making them a popular scaffold to explore when designing drugs.